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Compound of Interest

Compound Name:
1,1,2,2-Tetrakis(4-(pyridin-4-

yl)phenyl)ethene

CAS No.: 1227195-24-5

Cat. No.: B2990699

Get Quote

An In-depth Technical Guide to the Molecular Weight and Formula of Tetraphenylethene-

Triphenylamine (TPTPE)

Introduction
In the field of advanced materials science, the strategic combination of distinct molecular

moieties to create novel functional molecules is a cornerstone of innovation. This guide focuses

on a representative molecule, colloquially termed TPTPE, which integrates a

Tetraphenylethene (TPE) core with a Triphenylamine (TPA) substituent. For the purposes of

this technical guide, TPTPE will refer to the specific isomer 1-(4-(diphenylamino)phenyl)-1,2,2-

triphenylethylene.

The TPE unit is a well-known luminogen exhibiting aggregation-induced emission (AIE), a

phenomenon where the molecule is non-emissive in solution but becomes highly fluorescent in

the aggregated state.[1][2] TPA is a hole-transporting moiety with a propeller-like, non-planar

structure, which is widely utilized in organic electronics, particularly in Organic Light-Emitting

Diodes (OLEDs).[3][4][5][6] The fusion of these two entities in TPTPE results in a molecule with

potentially unique optoelectronic properties, making it a subject of significant interest for

researchers in materials chemistry and drug development.
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This guide provides a detailed overview of the molecular weight and formula of TPTPE, its

structural representation, and a comprehensive experimental workflow for its synthesis and

characterization, designed for researchers, scientists, and professionals in drug development.

Core Molecular Attributes of TPTPE
The fundamental characteristics of TPTPE are its molecular formula and molecular weight.

These have been calculated based on the defined structure of 1-(4-

(diphenylamino)phenyl)-1,2,2-triphenylethylene.

Attribute Value

Molecular Formula C₃₈H₂₉N

Molecular Weight 499.66 g/mol

IUPAC Name N,N-diphenyl-4-(1,2,2-triphenylethenyl)aniline

Molecular Structure of TPTPE
The structure of TPTPE, with its TPE core and TPA substituent, is visualized in the diagram

below.

Caption: Molecular structure of 1-(4-(diphenylamino)phenyl)-1,2,2-triphenylethylene (TPTPE).

Experimental Workflow for Synthesis and
Characterization
The synthesis of TPTPE can be achieved through a palladium-catalyzed cross-coupling

reaction, such as a Suzuki or Buchwald-Hartwig amination, which are robust methods for

forming carbon-nitrogen and carbon-carbon bonds.[3] A plausible synthetic route involves the

coupling of a brominated tetraphenylethene derivative with diphenylamine. The subsequent

characterization is crucial for verifying the molecular structure and purity.
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Caption: Experimental workflow for the synthesis and characterization of TPTPE.
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Detailed Experimental Protocol
Synthesis of 1-(4-(diphenylamino)phenyl)-1,2,2-triphenylethylene (TPTPE) via Suzuki Coupling

This protocol is a representative example. Specific conditions may require optimization.

Reactant Preparation: In a dried Schlenk flask under an inert atmosphere (argon or

nitrogen), dissolve 1-(4-bromophenyl)-1,2,2-triphenylethylene (1.0 eq.),

diphenylamineboronic acid (1.2 eq.), and a suitable palladium catalyst such as Pd(PPh₃)₄

(0.05 eq.) in a degassed solvent system (e.g., a mixture of toluene and ethanol).

Reaction Execution: Add a degassed aqueous solution of a base, such as sodium carbonate

(2.0 eq.), to the reaction mixture. Heat the mixture to reflux (typically 80-100 °C) and monitor

the reaction progress using Thin Layer Chromatography (TLC).

Workup: Upon completion, cool the reaction mixture to room temperature. Add water and

extract the product with an organic solvent (e.g., dichloromethane or ethyl acetate). Combine

the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Purification: Remove the solvent under reduced pressure. Purify the crude product by

column chromatography on silica gel using a suitable eluent system (e.g., a gradient of

hexane and ethyl acetate) to yield the pure TPTPE product.

Characterization of TPTPE

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Dissolve a small sample of the purified TPTPE in a deuterated solvent (e.g.,

CDCl₃). The resulting spectrum should show a complex multiplet in the aromatic region

(typically δ 7.0-8.0 ppm), corresponding to the protons of the phenyl rings. The integration

of these signals should correspond to the 29 protons in the molecule.[7][8][9][10]

¹³C NMR: The ¹³C NMR spectrum will display a series of signals in the aromatic region

(typically δ 120-150 ppm), corresponding to the 38 carbon atoms of the TPTPE molecule.

The quaternary carbons of the ethylene bond will appear at lower field.

Mass Spectrometry (MS):
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Analyze the purified product using a suitable mass spectrometry technique, such as

Electrospray Ionization (ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI). The

mass spectrum should exhibit a molecular ion peak [M]⁺ or [M+H]⁺ that corresponds to the

calculated molecular weight of TPTPE (499.66 g/mol ).[11]

Trustworthiness and Self-Validating Systems
The integrity of this experimental workflow is ensured by the complementary nature of the

characterization techniques.

NMR spectroscopy provides detailed information about the chemical environment of each

proton and carbon atom, which allows for the unambiguous confirmation of the molecular

structure and connectivity of the TPE and TPA fragments. The purity of the sample can also

be assessed from the ¹H NMR spectrum by the absence of impurity signals.

Mass spectrometry directly measures the mass-to-charge ratio of the synthesized molecule,

providing definitive confirmation of its molecular weight and, by extension, its molecular

formula.

The combination of these techniques provides a self-validating system where the structural

information from NMR is corroborated by the molecular weight data from mass spectrometry,

ensuring a high degree of confidence in the identity and purity of the final TPTPE product.

Conclusion
This technical guide has provided a comprehensive overview of the molecular weight and

formula of a representative TPTPE molecule, 1-(4-(diphenylamino)phenyl)-1,2,2-

triphenylethylene. By integrating the distinct properties of Tetraphenylethene and

Triphenylamine, TPTPE stands as a molecule of significant interest in materials science. The

detailed experimental protocol and characterization workflow outlined herein offer a robust

framework for its synthesis and validation, empowering researchers to explore its potential

applications in fields such as organic electronics and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b2990699?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2990699?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

